Cas no 1353975-97-9 (2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone)

• Product Name: 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone
• CAS No: 1353975-97-9
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 2161688
• Update Time: 2025-06-12

2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone
• 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone
• AM94078
• 2-Amino-1-{2-[(benzylcyclopropylamino)methyl]piperidin-1-yl}-ethanone

• Inchi： 1S/C18H27N3O/c19-12-18(22)21-11-5-4-8-17(21)14-20(16-9-10-16)13-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14,19H2
• InChI Key： HFDZGYCUFSJDGY-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1CN(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

Introduction to 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1353975-97-9)

2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 1353975-97-9, this molecule represents a synthetic derivative that combines elements of piperidine and benzyl-cyclopropyl-amino groups, making it a promising candidate for further investigation in drug discovery and development.

The compound's structure consists of an ethanone core substituted with a piperidinyl moiety, which is further modified by a benzyl-cyclopropyl-amino side chain. This particular arrangement of functional groups suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for modulating physiological processes. The presence of both basic and aromatic functionalities in the molecule may contribute to its solubility and binding affinity, making it an interesting subject for medicinal chemists.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their reported pharmacological properties. Piperidine scaffolds are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The specific modification of 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone with a benzyl-cyclopropyl-amino group introduces additional complexity, which may enhance its pharmacological profile compared to simpler piperidine derivatives.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The benzyl-cyclopropyl-amino group is particularly noteworthy, as it has been shown to interact with various biological targets in preclinical studies. For instance, similar structural motifs have been investigated for their ability to modulate neurotransmitter systems, which could have implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone with potential biological targets more accurately. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic purposes. Additionally, the ethanone moiety in the molecule could serve as a pharmacophore for further derivatization, allowing chemists to fine-tune its properties for optimal biological activity.

The synthesis of 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, the availability of advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, has made it possible to construct such intricate structures with increasing efficiency.

In conclusion, 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1353975-97-9) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of piperidine and benzyl-cyclopropyl-amino functionalities makes it an attractive candidate for further exploration in drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative therapies for various diseases.